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Compound of Interest

Compound Name: Mal-PEG12-acid

Cat. No.: B8106413 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the theoretical molecular weight of Mal-
PEG12-acid, a heterobifunctional crosslinker commonly utilized in bioconjugation and drug

delivery applications. This document outlines the precise chemical formula, elemental

composition, and a step-by-step calculation of its molecular weight.

Chemical Identity and Formula
Mal-PEG12-acid is a polyethylene glycol (PEG) derivative containing a maleimide group at one

terminus and a carboxylic acid group at the other, connected by a 12-unit ethylene glycol chain.

The maleimide group facilitates covalent linkage with thiol-containing molecules, such as

cysteine residues in proteins, while the carboxylic acid end allows for conjugation to primary

amines.

Based on a comprehensive review of chemical supplier data, the definitive molecular formula

for Mal-PEG12-acid has been determined to be:

C₃₁H₅₅NO₁₆[1][2][3]

It is crucial to distinguish Mal-PEG12-acid from a related compound, Mal-amido-PEG12-acid.

The latter incorporates an additional amide linkage, resulting in a different chemical formula

(C₃₄H₆₀N₂O₁₇) and, consequently, a higher molecular weight of approximately 768.9 g/mol .[4]

[5] This guide focuses exclusively on Mal-PEG12-acid.
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Theoretical Molecular Weight Calculation
The theoretical molecular weight is calculated by summing the atomic weights of all atoms

present in the molecular formula. The atomic weights used for this calculation are the standard

atomic weights of the constituent elements: Carbon (C), Hydrogen (H), Nitrogen (N), and

Oxygen (O).

The table below provides a detailed breakdown of the calculation:

Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 31 12.011 372.341

Hydrogen H 55 1.008 55.440

Nitrogen N 1 14.007 14.007

Oxygen O 16 15.999 255.984

Total 697.772

Therefore, the theoretical molecular weight of Mal-PEG12-acid is 697.772 g/mol . Commercial

suppliers often list this value as approximately 697.77 g/mol or 697.8 g/mol .

Molecular Structure
The structural arrangement of Mal-PEG12-acid is critical to its function as a linker. The

following diagram illustrates the connectivity of the maleimide, the PEG12 spacer, and the

terminal carboxylic acid.
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Caption: Chemical structure of Mal-PEG12-acid.

Experimental Considerations
While the theoretical molecular weight provides a precise value, it is important to note that the

experimentally determined molecular weight may vary slightly due to isotopic distribution. For

most applications in drug development and bioconjugation, the monoisotopic mass or the

average molecular weight is used. The value calculated here represents the average molecular

weight.

Conclusion
This technical guide has established the theoretical molecular weight of Mal-PEG12-acid to be

697.772 g/mol , based on its chemical formula of C₃₁H₅₅NO₁₆. Understanding the precise

molecular weight is fundamental for accurate stoichiometric calculations in conjugation

reactions, ensuring the efficient and reproducible synthesis of antibody-drug conjugates,

PEGylated proteins, and other targeted therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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